Cas no 1549275-48-0 (5-Chloro-3-iodo-2-methyl-benzoic acid)

• Product Name: 5-Chloro-3-iodo-2-methyl-benzoic acid
• CAS No: 1549275-48-0
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• MDL: MFCD24323021
• CID: 4772295
• Update Time: 2026-02-26

5-Chloro-3-iodo-2-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-iodo-2-methyl-benzoic acid
• 5-chloro-3-iodo-2-methylbenzoic acid
• SB33881

• MDL： MFCD24323021
• Inchi： 1S/C8H6ClIO2/c1-4-6(8(11)12)2-5(9)3-7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： JVDRDJGARBNRQI-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)O)=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3